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Compound of Interest

Compound Name: Trimethoxy(p-tolyl)silane

Cat. No.: B097134 Get Quote

An In-depth Technical Guide to the Safe Handling of Trimethoxy(p-tolyl)silane

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides a comprehensive overview of the material safety data sheet (MSDS) handling

precautions for Trimethoxy(p-tolyl)silane (CAS No. 17873-01-7), a versatile organosilicon

compound.

Understanding the Hazards
Trimethoxy(p-tolyl)silane is classified as a substance that can cause skin and serious eye

irritation[1][2]. Inhalation of its vapor or mist may lead to respiratory tract irritation, with

overexposure potentially causing coughing, headache, and nausea[1]. It is also important to

note that this compound reacts with water and moisture, which can be a critical factor in both

handling and storage[1]. Upon exposure to elevated temperatures or open flames, irritating

fumes and organic acid vapors may be generated[1].

Quantitative Data
While detailed toxicological data from experimental protocols are not available in standard

safety data sheets, the following physical and chemical properties have been documented:
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Property Value

Boiling Point 143°C / 20mmHg[3]

Specific Gravity 1.05 at 20°C[3]

Refractive Index 1.48[3]

Purity >97.0% (GC)[2][4]

Molecular Weight 212.32 g/mol [2][4]

Chemical Formula C10H16O3Si[2][4]

Note: Specific permissible exposure limits (PELs) and detailed toxicity values (e.g., LD50) are

not readily available in the reviewed public documentation.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize exposure risks.

Engineering Controls and Ventilation
It is crucial to handle Trimethoxy(p-tolyl)silane in a well-ventilated area.[1] The use of local

exhaust or general room ventilation is recommended to control airborne concentrations.[1] For

procedures with a higher risk of vapor or mist generation, a closed system or a chemical fume

hood should be utilized.[2] Emergency eye wash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is necessary:

Eye Protection: Chemical goggles are required. Contact lenses should not be worn when

handling this substance.[1] In situations with a higher risk of splashing, a face shield may be

appropriate.[2]

Hand Protection: Neoprene or nitrile rubber gloves are the recommended hand protection.[1]
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Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1] In

scenarios with a risk of significant exposure, protective boots may also be necessary.[2]

Respiratory Protection: If inhalation exposure is possible, respiratory protection equipment is

recommended. A NIOSH-certified organic vapor (black cartridge) respirator should be used.

[1]

Hygiene and Spill Management
Good laboratory hygiene practices are a cornerstone of safety. Always wash hands and other

exposed areas with mild soap and water before eating, drinking, or smoking, and upon leaving

the work area.[1] Contaminated clothing should be removed promptly and washed before

reuse.[1][2]

In the event of a spill, evacuate unnecessary personnel from the area.[1] The cleanup crew

must be equipped with proper protection.[1] Spilled material should be absorbed with a suitable

absorbent (e.g., rag, dry sand, earth, sawdust) and collected for disposal.[2] Prevent the spill

from entering drains or public waters.[1][2]

Storage
Store Trimethoxy(p-tolyl)silane in a tightly closed container in a well-ventilated place.[1] The

storage area should be cool and away from heat, sparks, and open flames.[1] Due to its

reactivity with moisture, it is imperative to protect it from water.[1]

First Aid Measures
In case of accidental exposure, the following first-aid procedures should be followed

immediately:

Inhalation: Remove the individual to fresh air and keep them at rest in a comfortable position

for breathing. If the person feels unwell, seek medical advice.[1]

Skin Contact: Wash the affected area with plenty of soap and water.[1] If skin irritation

occurs, seek medical advice or attention.[2]

Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes. If

present, remove contact lenses if it is easy to do so and continue rinsing. Get medical advice
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or attention.[1]

Ingestion: Never give anything by mouth to an unconscious person. Seek medical advice or

attention.[1] Oral toxicity is associated with methanol, a potential hydrolysis product, which

can cause nausea, vomiting, headache, and visual effects.[1]

Fire and Explosion Hazard
Trimethoxy(p-tolyl)silane is a combustible liquid that can produce irritating fumes and organic

acid vapors when exposed to high temperatures or flames.[1]

Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical

extinguishers.[1]

Firefighting Instructions: Use a water spray to cool exposed surfaces. Firefighters should

exercise caution and wear proper protective equipment, including respiratory protection, and

avoid all eye and skin contact with the substance.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the hierarchical approach to safely handling Trimethoxy(p-
tolyl)silane, from initial engineering controls to responsive first aid measures.
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Safe Handling Workflow for Trimethoxy(p-tolyl)silane

Preventive Measures

Engineering Controls

Personal Protective Equipment (PPE)

Emergency Procedures

Well-Ventilated Area Local Exhaust / Fume Hood Safety Shower & Eyewash Station

Safe Work Practices & Hygiene Chemical Goggles / Face Shield Nitrile / Neoprene Gloves Protective Clothing NIOSH-Certified Respirator

Proper Storage Avoid Contact (Skin/Eyes) Do Not Breathe Vapors Wash Hands After Handling Wash Contaminated Clothing

Tightly Closed Container Well-Ventilated & Cool Area Away from Heat & Moisture

First Aid Measures Spill Management Fire Fighting

Inhalation: Fresh Air Skin: Wash with Soap & Water Eyes: Rinse with Water Ingestion: Seek Medical Attention

Click to download full resolution via product page

Caption: Hierarchical safety workflow for Trimethoxy(p-tolyl)silane.

Conclusion
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While Trimethoxy(p-tolyl)silane is a valuable reagent in various research and development

applications, a thorough understanding and implementation of its handling precautions are non-

negotiable for maintaining a safe laboratory environment. This guide, based on available

material safety data, provides the foundational knowledge for its responsible use. Researchers

should always consult the most current and specific safety data sheet provided by their supplier

before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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